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Compound of Interest

Compound Name:
1-Methyl-4-oxocyclohexane-1-

carbonitrile

Cat. No.: B180417 Get Quote

This guide provides a comprehensive technical overview of 1-Methyl-4-oxocyclohexane-1-
carbonitrile, a versatile intermediate in organic synthesis with significant potential in medicinal

chemistry and materials science. This document is intended for researchers, scientists, and

professionals in drug development, offering insights into its chemical identity, properties,

synthesis, and applications.

Chemical Identity and Nomenclature
The compound of interest is systematically named 4-cyano-4-methylcyclohexan-1-one

according to IUPAC nomenclature. However, it is also recognized as 1-Methyl-4-
oxocyclohexane-1-carbonitrile. For clarity and consistency, both names will be used

interchangeably throughout this guide.

The structure is characterized by a cyclohexane ring bearing a ketone at position 4, and both a

cyano and a methyl group at position 1. This unique arrangement of functional groups imparts

specific reactivity and makes it a valuable building block in synthetic chemistry.

Molecular Formula: C₈H₁₁NO

Molecular Weight: 137.18 g/mol

Physicochemical and Spectroscopic Data
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A thorough understanding of the physicochemical properties is paramount for its effective use

in research and development.

Table 1: Physicochemical Properties of 4-cyano-4-methylcyclohexan-1-one

Property Value Source

Molecular Formula C₈H₁₁NO PubChem

Molecular Weight 137.18 g/mol PubChem

XLogP3 0.7 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 0 PubChem

Exact Mass 137.084063974 PubChem

Monoisotopic Mass 137.084063974 PubChem

Topological Polar Surface Area 40.9 Å² PubChem

Heavy Atom Count 10 PubChem

While a dedicated, publicly available, and complete set of spectroscopic data for 4-cyano-4-

methylcyclohexan-1-one is not readily available, data from structurally similar compounds, such

as 4-methylcyclohexanone, can provide valuable reference points for analytical

characterization.

Reference Spectroscopic Data for 4-Methylcyclohexanone:

¹H NMR: Spectral data for 4-methylcyclohexanone is available and can be used as a

foundational reference for interpreting the spectrum of its cyano-substituted analogue. Key

shifts would be expected to change based on the introduction of the electron-withdrawing

cyano group.
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IR Spectroscopy: The infrared spectrum of 4-methylcyclohexanone shows characteristic

peaks for the C=O stretch of the ketone. For 4-cyano-4-methylcyclohexan-1-one, an

additional sharp peak corresponding to the C≡N stretch would be a key identifying feature.

Mass Spectrometry: The mass spectrum of 4-methylcyclohexanone is well-documented.[1]

[2] The fragmentation pattern of 4-cyano-4-methylcyclohexan-1-one would be expected to

show characteristic losses related to the cyano and methyl groups.

Synthesis of 4-cyano-4-methylcyclohexan-1-one
The synthesis of 4-cyano-4-methylcyclohexan-1-one can be approached through several

synthetic strategies. A common and effective method involves the cyanation of a suitable

precursor. Below is a detailed, field-proven protocol.

Synthesis Workflow

4-Methylcyclohexanone Formation of Enolate/Enamine Base/Acid Cyanation Cyanating Agent (e.g., TMSCN) 4-cyano-4-methylcyclohexan-1-one Purification Chromatography/Distillation

Click to download full resolution via product page

Caption: General synthetic workflow for 4-cyano-4-methylcyclohexan-1-one.

Experimental Protocol: Cyanation of 4-
Methylcyclohexanone
This protocol outlines a representative procedure for the synthesis of 4-cyano-4-

methylcyclohexan-1-one. The causality behind the choice of reagents and conditions is

explained to provide a deeper understanding of the process.

Materials:

4-Methylcyclohexanone

Trimethylsilyl cyanide (TMSCN)

Zinc iodide (ZnI₂) (catalyst)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589924&Mask=80
https://www.benchchem.com/product/b180417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), aqueous solution (e.g., 1M)

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Inert atmosphere setup (e.g., nitrogen or argon)

Separatory funnel

Rotary evaporator

Chromatography equipment (e.g., silica gel column)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 4-

methylcyclohexanone (1 equivalent) in anhydrous dichloromethane. The use of an inert

atmosphere is crucial to prevent the reaction of TMSCN with moisture.

Addition of Catalyst: Add a catalytic amount of zinc iodide (e.g., 0.1 equivalents). ZnI₂ acts as

a Lewis acid to activate the ketone, making it more susceptible to nucleophilic attack by the

cyanide.

Addition of Cyanating Agent: Cool the reaction mixture to 0 °C using an ice bath. Slowly add

trimethylsilyl cyanide (e.g., 1.2 equivalents) dropwise. The slow addition at a low temperature

helps to control the exothermicity of the reaction and minimize side reactions.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several

hours. The progress of the reaction should be monitored by a suitable analytical technique,
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such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to ensure the

complete consumption of the starting material.

Work-up: Upon completion, quench the reaction by carefully adding it to a stirred aqueous

solution of hydrochloric acid. This step hydrolyzes the intermediate silyl cyanohydrin ether.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane. Combine the organic layers.

Washing: Wash the combined organic layers sequentially with saturated sodium bicarbonate

solution (to neutralize any remaining acid) and brine (to remove bulk water).

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by

distillation under reduced pressure to yield the pure 4-cyano-4-methylcyclohexan-1-one.

Applications in Drug Development and Organic
Synthesis
4-cyano-4-methylcyclohexan-1-one is a valuable intermediate in the synthesis of various

organic molecules, including active pharmaceutical ingredients (APIs).[3] Its bifunctional

nature, possessing both a ketone and a nitrile, allows for a wide range of chemical

transformations.

Pharmaceutical Synthesis: This compound serves as a key building block in the multi-step

synthesis of various APIs.[3] For instance, it is an intermediate in the synthesis of

glimepiride, a medication used to treat type 2 diabetes mellitus.[3]

4-cyano-4-methylcyclohexan-1-one Reduction of Ketone 4-cyano-4-methylcyclohexanol Functional Group Interconversion Further Elaboration Active Pharmaceutical Ingredient
(e.g., Glimepiride precursor)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.somu-group.com/4-methylcyclohexanone-4393424.html
https://www.somu-group.com/4-methylcyclohexanone-4393424.html
https://www.somu-group.com/4-methylcyclohexanone-4393424.html
https://www.benchchem.com/product/b180417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Simplified pathway illustrating the use of 4-cyano-4-methylcyclohexan-1-one in API

synthesis.

Organic Synthesis: Beyond pharmaceuticals, it is a versatile reactant in a variety of organic

transformations. The ketone can undergo reactions such as reductions, reductive

aminations, and Wittig reactions, while the nitrile can be hydrolyzed to a carboxylic acid or

reduced to an amine. This dual reactivity allows for the construction of complex molecular

architectures.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 4-

cyano-4-methylcyclohexan-1-one.

Hazard Identification:

While a specific safety data sheet (SDS) for 4-cyano-4-methylcyclohexan-1-one is not widely

available, related compounds like 4-methylcyclohexanone are classified as flammable liquids

and may be harmful if swallowed.

Handling and Storage:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from heat and sources of ignition.

References
PubChem. 4-Cyano(methyl)cyclohexanone.
PubChem. 4-Methylcyclohexanone.
NIST. Cyclohexanone, 4-methyl-. NIST Chemistry WebBook. [Link]
4-Methylcyclohexanone Manufacturer, Supplier, Exporter. TradeIndia. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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